Cas no 521267-67-4 (3-(2-methyl-1h-imidazol-4-yl)-pyridine)

• Product name: 3-(2-methyl-1h-imidazol-4-yl)-pyridine
• CAS No: 521267-67-4
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 936415
• PubChem ID: 16654687

3-(2-methyl-1h-imidazol-4-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1h-imidazol-4-yl)-pyridine
• 3-(2-methyl-1H-imidazol-5-yl)pyridine
• 3-(2-methyl-1h-imidazol-4-yl)pyridine
• AG-F-77313
• AGN-PC-013ZT6
• CHEBI:399432
• CHEMBL360779
• CTK4J5451
• SureCN1435835
• DB-303778
• BDBM45887
• SCHEMBL1435835
• 521267-67-4
• US8609708, 62
• cid_16654687
• DTXSID50586501
• MLS-0091922.0001
• SCHEMBL17518797
• CRTCNWBTASZQFC-UHFFFAOYSA-N
• AKOS006289022

• Inchi： InChI=1S/C9H9N3/c1-7-11-6-9(12-7)8-3-2-4-10-5-8/h2-6H,1H3,(H,11,12)
• InChI Key： CRTCNWBTASZQFC-UHFFFAOYSA-N
• SMILES： CC1=NC=C(N1)C2=CN=CC=C2

Computed Properties

• Exact Mass: 159.08000
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 1.78010